![molecular formula C19H22N2O3 B5622473 2-ethyl-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]isonicotinamide](/img/structure/B5622473.png)
2-ethyl-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Schiff base compounds like isonicotinic acid [1-(3-methoxy-2-hydroxyphenyl)methylidene]hydrazide and isonicotinic acid [1-(4-dimethylaminophenyl)methylidene]hydrazide monohydrate have been synthesized through the condensation of aldehydes with isonicotinic acid hydrazide, providing insights into potential synthetic pathways for related compounds (Yang, 2007).
Molecular Structure Analysis
The crystal structures of similar Schiff base derivatives reveal various configurations and hydrogen bonding patterns, offering clues to the molecular structure of related chromene and isonicotinamide compounds (Saranya et al., 2017).
Chemical Reactions and Properties
Compounds like ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate demonstrate the potential for intramolecular and intermolecular hydrogen bonding, which could influence the reactivity and stability of similar compounds (Manolov et al., 2012).
Physical Properties Analysis
The physical properties of such compounds can be deduced from their crystal structures and the interactions within. For instance, the crystal structure of 2-ethoxycarbonylmethyl-8-chloro-3a,4-dihydro-3a-methyl-chromeno[4,3-c]pyrazol-3(2H)-one provides insights into the orthorhombic crystal system and molecular packing, which are crucial for understanding the physical properties of similar molecules (Zhao et al., 2010).
Chemical Properties Analysis
The synthesis and characterization of various chromene and isonicotinamide derivatives, such as triphenylphosphine-mediated synthesis of methyl 8-(ethyl carbamylformyl)-2-oxo-2H-chromene-4-carboxylate, highlight the chemical versatility and reactivity of these compounds, which could be relevant for the compound (Yavari & Feiz-Javadian, 2006).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-ethyl-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-3-16-10-15(7-8-20-16)19(22)21-11-13-9-14-5-4-6-17(23-2)18(14)24-12-13/h4-8,10,13H,3,9,11-12H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGBSMMZPDIGUKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CC(=C1)C(=O)NCC2CC3=C(C(=CC=C3)OC)OC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.